methyl 2-(2-imino-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate hydrobromide

• IUPAC Name: methyl 2-(2-imino-6-methoxy-1,3-benzothiazol-3-yl)acetate;hydrobromide
• InChI: InChI=1S/C11H12N2O3S.BrH/c1-15-7-3-4-8-9(5-7)17-11(12)13(8)6-10(14)16-2;/h3-5,12H,6H2,1-2H3;1H
• InChI Key: LXCALPDETRWXER-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C(=N)S2)CC(=O)OC.Br
• Molecular Formula: C11H13BrN2O3S
• Molecular Weight: 333.20 g/mol

Description

The compound is a derivative of benzo[d]thiazole, which is a heterocyclic compound. Benzo[d]thiazoles are known to have various biological activities and are used in the development of various drugs.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Some general properties of benzo[d]thiazole derivatives include stability, solubility in various solvents, and reactivity with different chemical reagents.

Scientific Research Applications

• Green Synthesis Approaches :

  • Shahvelayati et al. (2017) reported an efficient synthesis of a similar compound, 2-(2-((4-Methoxybenzoyl)imino)-4-(4methoxyphenyl)thiazol-3(2H)-yl)-2-phenylacetic acid, using a green approach. This involved a three-component tandem reaction in ionic liquid, highlighting an environmentally friendly synthesis method (Shahvelayati, Hajiaghababaei & Panahi Sarmad, 2017).

• Coordination Chemistry :

  • Singh and Baruah (2008) described the formation of nickel, copper, and zinc complexes using an ester of an imine-containing dicarboxylic acid similar to methyl 2-(2-imino-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate hydrobromide. This work illustrates the compound's potential in forming coordination complexes with various metals (Singh & Baruah, 2008).

• Antimicrobial Activity :

  • Vinusha et al. (2015) synthesized imino-4-methoxyphenol thiazole derived Schiff base ligands, closely related to the compound , and evaluated their antimicrobial activities. They found moderate activity against specific bacteria and fungi, suggesting potential applications in antimicrobial research (Vinusha, Shivaprasad, Chandan & Begum, 2015).

• Chemical Synthesis and Conversions :

  • Karlivan et al. (1996) explored the synthesis and conversions of compounds including isopropylidenehydrazinothiazole and -3-R-2-(isopropylidenazino)thiazolines, demonstrating the versatility of thiazole derivatives in chemical synthesis (Karlivan, Valter, Batse & Gulbis, 1996).

• Synthetic Improvements :

  • Qian-chun (2010) improved the synthesis of an intermediate for Cefixime, which includes a thiazolyl structure similar to the compound , demonstrating its importance in pharmaceutical synthesis (Qian-chun, 2010).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various transition metal ions such as manganese (ii), cobalt (ii), nickel (ii), copper (ii), zinc (ii), cadmium (ii), and mercury (ii) .

Mode of Action

It is known that similar compounds can form complexes with transition metal ions . These complexes are synthesized by treating an ethanolic solution of the ligand with an appropriate amount of metal salts .

Biochemical Pathways

Similar compounds are known to be involved in the synthesis of nitrogen-containing heterocyclic compounds, which have antibacterial and antifungal activities .

Pharmacokinetics

The physical properties such as melting point and molecular weight can influence its bioavailability .

Result of Action

Similar compounds have been found to have high fungistatic activity .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. Some benzo[d]thiazole derivatives are known to be hazardous and can cause skin and eye irritation.

Future Directions

Future research on this compound could involve studying its biological activity, developing methods for its synthesis, and investigating its physical and chemical properties. It could also involve studying its potential applications in medicine or other fields.